Cas no 1242081-87-3 (Benzenepropanoic acid, 4-cyano-, butyl ester)
1242081-87-3 structure
Product Name:Benzenepropanoic acid, 4-cyano-, butyl ester
CAS No:1242081-87-3
MF:C14H17NO2
MW:231.290283918381
CID:6641111
Update Time:2024-01-29
Benzenepropanoic acid, 4-cyano-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 4-cyano-, butyl ester
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- Inchi: 1S/C14H17NO2/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-7H,2-3,8-10H2,1H3
- InChI Key: GWXBCUYGZHGJCI-UHFFFAOYSA-N
- SMILES: C1(CCC(OCCCC)=O)=CC=C(C#N)C=C1
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 351.1±25.0 °C(Predicted)
Benzenepropanoic acid, 4-cyano-, butyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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